Cas no 52528-97-9 (Benzene, 1-methoxy-3-[2-(4-methoxyphenyl)ethyl]-)

Benzene, 1-methoxy-3-[2-(4-methoxyphenyl)ethyl]- structure
52528-97-9 structure
Product Name:Benzene, 1-methoxy-3-[2-(4-methoxyphenyl)ethyl]-
CAS No:52528-97-9
MF:C16H18O2
MW:242.312924861908
CID:359413
PubChem ID:14926725
Update Time:2025-04-19

Benzene, 1-methoxy-3-[2-(4-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-3-[2-(4-methoxyphenyl)ethyl]-
    • 1-methoxy-3-[2-(4-methoxyphenyl)ethyl]benzene
    • 3,4'-Dimethoxybibenzyl
    • 1-(3-methoxyphenyl)-2-(4-methoxyphenyl)-ethane
    • DTXSID50565553
    • SCHEMBL4949653
    • CHEMBL477915
    • 52528-97-9
    • Lunularine dimethyl ether
    • Inchi: 1S/C16H18O2/c1-17-15-10-8-13(9-11-15)6-7-14-4-3-5-16(12-14)18-2/h3-5,8-12H,6-7H2,1-2H3
    • InChI Key: RISOXQXSFOVFBL-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 242.13074
  • Monoisotopic Mass: 242.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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